Cas no 1805292-80-1 (3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride
• CAS No: 1805292-80-1
• MF: C₆H₂ClF₂I₂NO₂S
• MW: 479.409330844879
• CID: 4851744
• Update Time: 2025-11-01

3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2ClF2I2NO2S/c7-15(13,14)2-1-12-6(11)3(4(2)10)5(8)9/h1,5H
• InChI Key： VJDNMWVZGMCHRM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(N=CC=1S(=O)(=O)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride

Professional Introduction to 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl Chloride (CAS No. 1805292-80-1)

3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1805292-80-1, is a versatile intermediate that plays a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both difluoromethyl and iode substituents on a pyridine core, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The compound's structure is characterized by a pyridine ring substituted at the 3-position with a difluoromethyl group, while the 2- and 4-positions are halogenated with iodine atoms. The 5-position of the pyridine ring is functionalized with a sulfonyl chloride group, which is a well-known leaving group in organic synthesis. This combination of functional groups provides a rich scaffold for further chemical modifications, enabling the construction of complex molecules with tailored biological properties.

In recent years, there has been growing interest in the development of small molecule inhibitors that target various disease-related pathways. The difluoromethyl group is particularly valuable in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. Additionally, the presence of multiple iodine atoms makes this compound an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the synthesis of heterocyclic compounds.

The sulfonyl chloride moiety at the 5-position of the pyridine ring further enhances the synthetic utility of this compound. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, allowing for easy introduction of various functional groups at this position. This property has been exploited in numerous synthetic strategies to generate novel pharmacophores with potential therapeutic applications.

Recent studies have highlighted the importance of 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate signaling pathways and potentially treat these conditions. The structural features of this compound make it an ideal candidate for designing kinase inhibitors due to its ability to interact with the active site of these enzymes through hydrogen bonding and hydrophobic interactions.

Moreover, the compound has shown promise in the development of agrochemicals. The combination of halogenated pyridine rings and sulfonyl chloride groups provides a framework that can be modified to create potent herbicides and fungicides. These compounds are essential for modern agriculture to protect crops from pests and diseases while maintaining high yields. The reactivity of the sulfonyl chloride group allows for easy derivatization into various agrochemical scaffolds, making this compound a valuable tool in crop protection research.

The synthesis of 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the halogenation of a pyridine precursor at the 2- and 4-positions using iodinating agents. Subsequent functionalization at the 3-position with a difluoromethyl group is achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, introduction of the sulfonyl chloride group is accomplished via reaction with chlorosulfonic acid or other sulfonation agents.

In conclusion, 3-(Difluoromethyl)-2,4-diiodopyridine-5-sulfonyl chloride (CAS No. 1805292-80-1) is a multifunctional chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it an excellent starting point for synthesizing biologically active molecules targeting various disease pathways. The reactivity of its functional groups allows for diverse chemical modifications, enabling researchers to design novel compounds with tailored properties. As research continues to uncover new therapeutic targets and agricultural challenges, this compound will undoubtedly remain a valuable asset in synthetic chemistry.